Cas no 736-30-1 (1,2-Bis(4-nitrophenyl)ethane)

• Product Name: 1,2-Bis(4-nitrophenyl)ethane
• CAS No: 736-30-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD00014719
• CID: 564535
• PubChem ID: 69776
• Update Time: 2025-05-19

1,2-Bis(4-nitrophenyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-nitrophenyl)ethane
• 1,2-BIS(P-NITROPHENYL)ETHANE,CRYSTALLINE POWDER
• 1-nitro-4-[2-(4-nitrophenyl)ethyl]benzene
• 4,4'-Dinitrobibenzyl
• NULL
• 1,2-diparanitrophenylethane
• 4,4'-dinitrobibenzil
• 4,4'-Dinitrodibenzyl
• Bibenzyl,4,4'-dinitro
• p,p'-Dinitrobibenzyl
• p,p'-Dinitrodibenzyl
• Bis(p-nitrobenzyl)
• NSC 60022
• NSC 608
• CHEBI:34040
• DTXSID2061066
• Benzene,1'-(1,2-ethanediyl)bis[4-nitro-
• 1,1'-(1,2-Ethanediyl)bis(4-nitrobenzene)
• A9489
• 736-30-1
• 4,4'-DINITRODIHYDROSTILBENE
• 1,2-Bis(p-nitrophenyl)ethane
• 1,2-Ethanediylbis(4-nitrobenzene)
• NSC-60022
• Dinitro-4,4' dibenzyle [French]
• AMY18600
• AKOS003063993
• Dinitro-4,4' dibenzyle
• Benzene,1,1'-(1,2-ethanediyl)bis[4-nitro-
• SCHEMBL3292782
• EC 212-001-5
• FT-0606314
• NSC608
• 1-Nitro-4-[2-(4-nitrophenyl)ethyl]benzene #
• Bibenzyl, 4,4'-dinitro-
• MFCD00014719
• NS00003674
• Benzene, 1,1'-(1,2-ethanediyl)bis[4-nitro-
• Bibenzyl,4'-dinitro-
• NSC-608
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-nitro-
• SY1ZK3A4XO
• BSNKHEKTRWNNAC-UHFFFAOYSA-N
• Q27115767
• NSC60022
• EINECS 212-001-5
• p,p'-Dinitro-bibenzyl
• 1,2-Ethanediylbis[4-nitrobenzene]
• UNII-SY1ZK3A4XO
• 1-nitro-4-[2-(4-nitrophenyl)-ethyl]-benzene
• NCIOpen2_002512
• 1,1'-ethane-1,2-diylbis(4-nitrobenzene)
• DB-080737
• DTXCID2047567
• STK005038

• MDL： MFCD00014719
• Inchi： 1S/C14H12N2O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H,1-2H2
• InChI Key： BSNKHEKTRWNNAC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Color/Form: Orange crystalline powder
• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 221 ºC
• Boiling Point: 415.31°C (rough estimate)
• Flash Point: 208.4±16.0 °C
• Refractive Index: 1.6180 (estimate)
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 91.64000
• LogP: 4.33460
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2-Bis(4-nitrophenyl)ethane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：DA0356000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-Bis(4-nitrophenyl)ethane

Introduction to 1,2-Bis(4-nitrophenyl)ethane (CAS No. 736-30-1)

1,2-Bis(4-nitrophenyl)ethane, identified by the Chemical Abstracts Service Number (CAS No.) 736-30-1, is a significant organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, featuring a central ethane core substituted with two 4-nitrophenyl groups, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of novel materials and bioactive molecules.

The molecular structure of 1,2-Bis(4-nitrophenyl)ethane consists of a symmetric arrangement of two nitro-substituted aromatic rings connected by a methylene bridge. This configuration imparts distinct physicochemical characteristics, including moderate solubility in organic solvents and a certain degree of thermal stability. These properties are particularly useful in synthetic chemistry, where the compound can serve as an intermediate in the preparation of more complex molecules.

In recent years, there has been growing interest in exploring the potential of 1,2-Bis(4-nitrophenyl)ethane in pharmaceutical applications. The nitro group, a well-known pharmacophore, is known to influence the reactivity and biological activity of molecules. Researchers have been investigating how the presence of two nitro groups in 1,2-Bis(4-nitrophenyl)ethane can modulate its interactions with biological targets. Preliminary studies suggest that this compound may exhibit properties relevant to drug discovery, particularly in the context of enzyme inhibition and receptor binding.

One of the most compelling aspects of 1,2-Bis(4-nitrophenyl)ethane is its utility as a building block in medicinal chemistry. The ability to functionalize both aromatic rings independently allows for the creation of a diverse library of derivatives with tailored biological activities. For instance, selective reduction of the nitro groups can yield amino-substituted analogs, which may exhibit different pharmacological profiles. This flexibility makes 1,2-Bis(4-nitrophenyl)ethane a promising scaffold for designing novel therapeutic agents.

Furthermore, the electronic properties of 1,2-Bis(4-nitrophenyl)ethane have been explored in the context of materials science. The nitro groups contribute to the molecule's electron-withdrawing nature, making it potentially useful in organic electronics and optoelectronic devices. Recent studies have demonstrated its applicability in the synthesis of conductive polymers and organic semiconductors, where such electron-deficient systems play a crucial role.

The synthesis of 1,2-Bis(4-nitrophenyl)ethane typically involves nucleophilic substitution reactions or cross-coupling strategies starting from readily available precursors like 4-nitrotoluene or 4-nitrobenzyl halides. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it easier to access this compound for research purposes. The development of greener synthetic routes has also been a focus area, ensuring that its production aligns with sustainable chemistry principles.

In academic research, 1,2-Bis(4-nitrophenyl)ethane has been employed as a model compound to study electronic effects and steric influences on aromatic systems. Its symmetric structure allows researchers to investigate how substituents affect molecular orbitals and reactivity patterns. These insights are not only valuable for understanding fundamental chemical principles but also inform the design of more complex molecules with desired properties.

The pharmaceutical industry has taken note of the potential applications of 1,2-Bis(4-nitrophenyl)ethane and related derivatives. Several research groups have reported on its use in high-throughput screening campaigns to identify novel bioactive compounds. The nitro group's ability to engage with various biological targets makes it an attractive feature for drug discovery efforts. Additionally, computational modeling studies have helped predict how modifications to the structure might enhance potency or selectivity.

Looking ahead, future research on 1,2-Bis(4-nitrophenyl)ethane is likely to focus on expanding its utility in drug development and materials science. Efforts may include exploring new synthetic pathways to improve yield and purity or investigating its role in targeted drug delivery systems. The growing emphasis on precision medicine also suggests that compounds like 1,2-Bis(4-nitrophenyl)ethane, with their tunable properties, could play a significant role in personalized therapeutic approaches.

The versatility of 1,2-Bis(4-nitrophenyl)ethane underscores its importance as a chemical entity with broad applicability across multiple disciplines. Whether used as an intermediate in synthesis or as a starting point for developing new materials or drugs, this compound exemplifies how structural innovation can drive scientific progress. As research continues to uncover new possibilities for its use, 1,2-Bis(4-nitrophenyl)ethane is poised to remain a cornerstone in both academic and industrial chemistry.